Cas no 844694-83-3 (4-(5,6-dimethoxy-2,3-dihydro-1H-inden-2-yl)methylpiperidine)

4-(5,6-dimethoxy-2,3-dihydro-1H-inden-2-yl)methylpiperidine is a synthetic organic compound featuring a piperidine moiety linked to a dimethoxy-substituted indane core. This structure imparts potential pharmacological relevance, particularly in central nervous system (CNS) research, due to the indane scaffold's prevalence in bioactive molecules and the piperidine group's role in modulating receptor interactions. The dimethoxy substitutions enhance electronic properties, potentially improving binding affinity or metabolic stability. Its well-defined stereochemistry and rigid framework make it a valuable intermediate for medicinal chemistry applications, including the development of receptor ligands or enzyme inhibitors. The compound's purity and stability under standard conditions further support its utility in exploratory synthesis and preclinical studies.
4-(5,6-dimethoxy-2,3-dihydro-1H-inden-2-yl)methylpiperidine structure
844694-83-3 structure
Product Name:4-(5,6-dimethoxy-2,3-dihydro-1H-inden-2-yl)methylpiperidine
CAS No:844694-83-3
MF:C17H25NO2
MW:275.38590502739
MDL:MFCD18379394
CID:989400
PubChem ID:11687711
Update Time:2025-05-20

4-(5,6-dimethoxy-2,3-dihydro-1H-inden-2-yl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

    • 5,6-Dimethoxy-2-[(4-piperidyl)methyl]indane (Donepezil Impurity)
    • 4-[(5,6-Dimethoxy-2,3-dihydro-1H-inden-2-yl)methyl]piperidine
    • 4-(5,6-dimethoxy-2,3-dihydro-1H-inden-2-yl)methylpiperidine
    • 4-[(2,3-Dihydro-5,6-dimethoxy-1H-inden-2-yl)methyl]piperidine (ACI)
    • 5,6-Dimethoxy-2-[(4-piperidyl)methyl]indane
    • MDL: MFCD18379394
    • Inchi: 1S/C17H25NO2/c1-19-16-10-14-8-13(7-12-3-5-18-6-4-12)9-15(14)11-17(16)20-2/h10-13,18H,3-9H2,1-2H3
    • InChI Key: RNBBLVXYZVHLNP-UHFFFAOYSA-N
    • SMILES: O(C)C1C(OC)=CC2CC(CC3CCNCC3)CC=2C=1

4-(5,6-dimethoxy-2,3-dihydro-1H-inden-2-yl)methylpiperidine Pricemore >>

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4-(5,6-dimethoxy-2,3-dihydro-1H-inden-2-yl)methylpiperidine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  2 h, 1 atm, rt
2.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ;  1.5 h, 0 °C; 0 °C → rt
2.2 Reagents: Sodium bicarbonate Solvents: Water
Reference
Synthesis and in vitro evaluation of donepezil-based reactivators and analogues for nerve agent-inhibited human acetylcholinesterase
Renou, Julien; et al, RSC Advances, 2016, 6(22), 17929-17940

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium hydroxide Catalysts: Tetrabutylammonium bromide Solvents: Dichloromethane ,  Water ;  30 min, rt
1.2 5 h, 50 °C
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  2 h, 1 atm, rt
3.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ;  1.5 h, 0 °C; 0 °C → rt
3.2 Reagents: Sodium bicarbonate Solvents: Water
Reference
Synthesis and in vitro evaluation of donepezil-based reactivators and analogues for nerve agent-inhibited human acetylcholinesterase
Renou, Julien; et al, RSC Advances, 2016, 6(22), 17929-17940

Production Method 3

Reaction Conditions
1.1 Reagents: Hydrogen ,  Hydrochloric acid Catalysts: Palladium Solvents: Methanol ,  Water ;  20 d, 30 atm, 65 °C
Reference
Novel Donepezil-Based Inhibitors of Acetyl- and Butyrylcholinesterase and Acetylcholinesterase-Induced β-Amyloid Aggregation
Camps, Pelayo; et al, Journal of Medicinal Chemistry, 2008, 51(12), 3588-3598

Production Method 4

Reaction Conditions
1.1 Reagents: Hydrogen ,  Hydrochloric acid Catalysts: Palladium ,  Water Solvents: Methanol ;  7 d, 30 atm, 65 °C
Reference
Multigram synthesis and in vivo efficacy studies of a novel multitarget anti-Alzheimer's compound
Sola, Irene; et al, Molecules, 2015, 20(3), 4492-4515

Production Method 5

Reaction Conditions
1.1 Reagents: Hydrogen ,  Hydrochloric acid Catalysts: Palladium Solvents: Methanol ,  Water ;  6 d, 28 atm, 65 °C
Reference
Novel Donepezil-Based Inhibitors of Acetyl- and Butyrylcholinesterase and Acetylcholinesterase-Induced β-Amyloid Aggregation
Camps, Pelayo; et al, Journal of Medicinal Chemistry, 2008, 51(12), 3588-3598

Production Method 6

Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ;  1.5 h, 0 °C; 0 °C → rt
1.2 Reagents: Sodium bicarbonate Solvents: Water
Reference
Synthesis and in vitro evaluation of donepezil-based reactivators and analogues for nerve agent-inhibited human acetylcholinesterase
Renou, Julien; et al, RSC Advances, 2016, 6(22), 17929-17940

Production Method 7

Reaction Conditions
1.1 Reagents: p-Toluenesulfonic acid Solvents: Toluene ;  6 h, reflux
2.1 Reagents: Hydrogen ,  Hydrochloric acid Catalysts: Palladium ,  Water Solvents: Methanol ;  7 d, 30 atm, 65 °C
Reference
Multigram synthesis and in vivo efficacy studies of a novel multitarget anti-Alzheimer's compound
Sola, Irene; et al, Molecules, 2015, 20(3), 4492-4515

Production Method 8

Reaction Conditions
1.1 Reagents: 2-Iodobenzoic acid Solvents: Ethyl acetate ;  4 h, reflux; reflux → rt
1.2 Reagents: Sodium hydroxide Catalysts: Tetrabutylammonium bromide Solvents: Dichloromethane ,  Water ;  30 min, rt; 5 h, 50 °C
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  2 h, 1 atm, rt
3.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ;  1.5 h, 0 °C; 0 °C → rt
3.2 Reagents: Sodium bicarbonate Solvents: Water
Reference
Synthesis and in vitro evaluation of donepezil-based reactivators and analogues for nerve agent-inhibited human acetylcholinesterase
Renou, Julien; et al, RSC Advances, 2016, 6(22), 17929-17940

Production Method 9

Reaction Conditions
1.1 Reagents: 2-Iodobenzoic acid Solvents: Ethyl acetate ;  4 h, reflux
2.1 Reagents: Sodium hydroxide Catalysts: Tetrabutylammonium bromide Solvents: Dichloromethane ,  Water ;  30 min, rt
2.2 5 h, 50 °C
3.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  2 h, 1 atm, rt
4.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ;  1.5 h, 0 °C; 0 °C → rt
4.2 Reagents: Sodium bicarbonate Solvents: Water
Reference
Synthesis and in vitro evaluation of donepezil-based reactivators and analogues for nerve agent-inhibited human acetylcholinesterase
Renou, Julien; et al, RSC Advances, 2016, 6(22), 17929-17940

Production Method 10

Reaction Conditions
1.1 Solvents: Tetrahydrofuran ,  Ethyl acetate ;  rt; 6 h, rt
2.1 Reagents: 2-Iodobenzoic acid Solvents: Ethyl acetate ;  4 h, reflux; reflux → rt
2.2 Reagents: Sodium hydroxide Catalysts: Tetrabutylammonium bromide Solvents: Dichloromethane ,  Water ;  30 min, rt; 5 h, 50 °C
3.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  2 h, 1 atm, rt
4.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ;  1.5 h, 0 °C; 0 °C → rt
4.2 Reagents: Sodium bicarbonate Solvents: Water
Reference
Synthesis and in vitro evaluation of donepezil-based reactivators and analogues for nerve agent-inhibited human acetylcholinesterase
Renou, Julien; et al, RSC Advances, 2016, 6(22), 17929-17940

Production Method 11

Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  0 °C; overnight, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ;  1 h, rt
2.1 Solvents: Tetrahydrofuran ,  Ethyl acetate ;  rt; 6 h, rt
3.1 Reagents: 2-Iodobenzoic acid Solvents: Ethyl acetate ;  4 h, reflux; reflux → rt
3.2 Reagents: Sodium hydroxide Catalysts: Tetrabutylammonium bromide Solvents: Dichloromethane ,  Water ;  30 min, rt; 5 h, 50 °C
4.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  2 h, 1 atm, rt
5.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ;  1.5 h, 0 °C; 0 °C → rt
5.2 Reagents: Sodium bicarbonate Solvents: Water
Reference
Synthesis and in vitro evaluation of donepezil-based reactivators and analogues for nerve agent-inhibited human acetylcholinesterase
Renou, Julien; et al, RSC Advances, 2016, 6(22), 17929-17940

4-(5,6-dimethoxy-2,3-dihydro-1H-inden-2-yl)methylpiperidine Raw materials

4-(5,6-dimethoxy-2,3-dihydro-1H-inden-2-yl)methylpiperidine Preparation Products

Additional information on 4-(5,6-dimethoxy-2,3-dihydro-1H-inden-2-yl)methylpiperidine

Introduction to 4-(5,6-dimethoxy-2,3-dihydro-1H-inden-2-yl)methylpiperidine (CAS No. 844694-83-3)

4-(5,6-dimethoxy-2,3-dihydro-1H-inden-2-yl)methylpiperidine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 844694-83-3, belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and development. The presence of a piperidine ring fused with a dihydroindenyl moiety, adorned with methoxy substituents, makes it an intriguing candidate for medicinal chemists seeking novel scaffolds for therapeutic intervention.

The structural composition of 4-(5,6-dimethoxy-2,3-dihydro-1H-inden-2-yl)methylpiperidine is characterized by its aromatic system derived from the dihydroindenyl backbone, which is further functionalized by two methoxy groups at the 5 and 6 positions. This arrangement not only imparts steric and electronic properties conducive to molecular recognition but also opens up possibilities for diverse interactions with biological targets. The piperidine ring, a common pharmacophore in many bioactive molecules, contributes to the compound's solubility and metabolic stability, making it a favorable candidate for further pharmacological evaluation.

In recent years, there has been a surge in interest regarding heterocyclic compounds that incorporate both indole and piperidine motifs due to their demonstrated efficacy in modulating various biological pathways. 4-(5,6-dimethoxy-2,3-dihydro-1H-inden-2-yl)methylpiperidine aligns with this trend, as it combines the favorable properties of these two structural elements. The dihydroindenyl portion of the molecule provides a rigid scaffold that can interact favorably with binding pockets in target proteins, while the piperidine moiety enhances pharmacokinetic profiles by improving oral bioavailability and reducing metabolic clearance.

One of the most compelling aspects of 4-(5,6-dimethoxy-2,3-dihydro-1H-inden-2-yl)methylpiperidine is its potential application in the development of drugs targeting neurological disorders. The indole-piperidine scaffold has been extensively studied for its role in modulating neurotransmitter systems, particularly those involving serotonin and dopamine. Preclinical studies have suggested that compounds with similar structural features may exhibit properties relevant to treatments for depression, anxiety, and neurodegenerative diseases. The methoxy substituents on the dihydroindenyl ring are thought to enhance binding affinity by increasing lipophilicity while maintaining metabolic stability.

Moreover, the synthesis of 4-(5,6-dimethoxy-2,3-dihydro-1H-inden-2-yl)methylpiperidine presents an opportunity for medicinal chemists to explore novel synthetic pathways that could be adaptable to other related compounds. The presence of multiple functional groups allows for diverse chemical modifications, enabling the creation of a library of derivatives with tailored biological activities. This flexibility is crucial in drug discovery pipelines, where rapid iteration and optimization are often required to identify lead compounds with high efficacy and minimal side effects.

The pharmacological profile of 4-(5,6-dimethoxy-2,3-dihydro-1H-inden-2-yl)methylpiperidine has not yet been fully elucidated in human clinical trials; however, preclinical data from analogous compounds suggest that it may possess inhibitory activity against certain enzymes and receptors implicated in various diseases. For instance, some derivatives of this class have shown promise in inhibiting monoamine oxidase (MAO) enzymes, which are involved in the metabolism of neurotransmitters like serotonin and dopamine. Such activity could translate into therapeutic benefits for conditions where neurotransmitter imbalances play a significant role.

Recent advancements in computational chemistry have also facilitated the virtual screening of compounds like 4-(5,6-dimethoxy-2,3-dihydro-1H-inden-2-yl)methylpiperidine, allowing researchers to predict potential binding interactions with biological targets with greater accuracy. These computational models can help prioritize which compounds are most likely to exhibit desired pharmacological effects before expensive wet-lab experiments are conducted. This approach not only accelerates the drug discovery process but also reduces costs associated with trial-and-error experimentation.

The role of 4-(5,6-dimethoxy-2,3-dihydro-1H-inden-2-yl)methylpiperidine in addressing unmet medical needs remains an area of active investigation. As our understanding of disease mechanisms continues to evolve, so too does our capacity to design molecules that can modulate these pathways effectively. The combination of traditional synthetic methodologies with cutting-edge computational techniques ensures that compounds like this one will continue to be evaluated for their therapeutic potential across a wide spectrum of diseases.

In conclusion,4-(5,6-dimethoxy-2,3-dihydro-1H-inden-2-yl)methylpiperidine (CAS No.844694-83-3) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for drug discovery efforts aimed at developing new treatments for neurological disorders and other conditions where modulation of neurotransmitter systems is relevant. As research progresses,this compound is poised to contribute significantly to our arsenal against debilitating diseases.

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